8-(3-((2,5-dimethoxyphenyl)amino)propyl)-1,6,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 6-[3-(2,5-dimethoxyanilino)propyl]-4,7,8-trimethylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C21H26N6O4/c1-12-13(2)27-17-18(25(3)21(29)24-19(17)28)23-20(27)26(12)10-6-9-22-15-11-14(30-4)7-8-16(15)31-5/h7-8,11,22H,6,9-10H2,1-5H3,(H,24,28,29)
• InChI Key: QKYYIBHXLIHEMS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C3=C(N=C2N1CCCNC4=C(C=CC(=C4)OC)OC)N(C(=O)NC3=O)C)C
• Molecular Formula: C21H26N6O4
• Molecular Weight: 426.5 g/mol

Description

8-(3-((2,5-dimethoxyphenyl)amino)propyl)-1,6,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione is a useful research compound. Its molecular formula is C21H26N6O4 and its molecular weight is 426.477. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmacological Evaluation

One study involved the synthesis and preliminary pharmacological evaluation of imidazo[2,1-f]purine-2,4-dione derivatives, identifying compounds with potential anxiolytic and antidepressant activity. The research highlighted the synthesis of N-8-arylpiperazinylpropyl derivatives of 1,3-dimethyl-(1H,8H)-imidazo[2,1-f]purine-2,4-dione and their evaluation as potent 5-HT(1A) receptor ligands in vitro. Some compounds exhibited activity comparable to Diazepam and Imipramine in animal models, suggesting their potential for further research as anxiolytic and antidepressant agents (Zagórska et al., 2009).

Structure-Activity Relationships

Another study focused on the structure-activity relationships and molecular studies of novel arylpiperazinylalkyl purine-2,4-diones and purine-2,4,8-triones with antidepressant and anxiolytic-like activity. This research identified compounds with significant affinity for serotoninergic (5-HT1A, 5-HT6, 5-HT7) and dopaminergic (D2) receptors, suggesting the importance of the 7-position substituent on the imidazo[2,1-f]purine-2,4-dione system for receptor affinity and selectivity (Zagórska et al., 2015).

Antiviral Activity

Research on imidazo[1,2-a]-s-triazine nucleosides, which are structurally related to imidazo[2,1-f]purine derivatives, explored their synthesis and antiviral activity. This study described the chemical synthesis of novel purine analogues and their evaluation against various viruses, showing moderate activity at nontoxic dosage levels (Kim et al., 1978).

Molecular Docking and SAR Studies

Further extension of SAR studies on imidazo[2,1-f]purine derivatives involved molecular docking to investigate their binding disposition at the A3 adenosine receptor. This research aimed to enhance both the potency and hydrophilicity of synthesized molecules through systematic modification, highlighting the potential for developing selective A3 adenosine receptor antagonists (Baraldi et al., 2008).